Cas no 203806-08-0 (Ethylenediaminetetraacetic-d12 Acid)

Ethylenediaminetetraacetic-d12 Acid Properties

Names and Identifiers

• Ethylenediaminetetraacetic-d12 acid
• Ethylenediaminetetraacetic-d12 acid, 98 atom % D
• 2-[[2-[bis[carboxy(dideuterio)methyl]amino]-1, 1, 2, 2-tetradeuterioethyl]-[carboxy(dideuterio)methyl]amino]-2, 2-dideuterioacetic acid
• EDTA-d12
• AKOS025294852
• HY-Y0682S
• CS-0542646
• D98843
• 2,2',2'',2'''-[(~2~H_4_)Ethane-1,2-diyldinitrilo]tetra(~2~H_2_)acetic acid
• 2-[[2-[bis[carboxy(dideuterio)methyl]amino]-1,1,2,2-tetradeuterioethyl]-[carboxy(dideuterio)methyl]amino]-2,2-dideuterioacetic acid
• DTXSID00583949
• J-013262
• 203806-08-0
• Glycine-2,2-d2, N,N'-(1,2-ethanediyl-1,1,2,2-d4)bis[N-(carboxymethyl-d2)-
• EDTA (D12, 98%)
• Glycine-2,2-d2, N,N'-(1,2-ethanediyl-1,1,2,2-d4)bis[N-(carboxymethyl-d2)- (9CI, ACI); N,N'-(1,2-Ethanediyl-1,1,2,2-d4)bis[N-(carboxymethyl-d2)glycine-2,2-d2] (ACI)
• DA-73013
• [(2-{BIS[CARBOXY((2)H?)METHYL]AMINO}(1,1,2,2-(2)H?)ETHYL)[CARBOXY((2)H?)METHYL]AMINO]((2)H?)ACETIC ACID
• +Expand

• InChIKey： KCXVZYZYPLLWCC-LBTWDOQPSA-N
• Inchi： InChI=1S/C10H16N2O8/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20)/i1D2,2D2,3D2,4D2,5D2,6D2
• SMILES： OC(C(N(C(C(N(C(C(=O)O)([2H])[2H])C(C(=O)O)([2H])[2H])([2H])[2H])([2H])[2H])C(C(=O)O)([2H])[2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 316.24116
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 11
• Monoisotopic Mass: 304.16598642g/mol
• Heavy Atom Count: 20
• Complexity: 316
• Isotope Atom Count: 12
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -5.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 156Ų

Experimental Properties

• PSA: 155.68
• Melting Point: 250 °C (dec.)(lit.)
• Color/Form: Not determined
• Solubility: Not determined